Cas no 1261004-60-7 (N-(3-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide)

• Product Name: N-(3-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide
• CAS No: 1261004-60-7
• MF: C₂₁H₂₁N₅O₂
• MW: 375.423743963242
• CID: 5403246
• Update Time: 2025-10-30

N-(3-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)-2-(4-oxo-1-propyl-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• N-(3-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

• Inchi： 1S/C21H21N5O2/c1-3-7-18-23-24-20-21(28)25(16-10-4-5-11-17(16)26(18)20)13-19(27)22-15-9-6-8-14(2)12-15/h4-6,8-12H,3,7,13H2,1-2H3,(H,22,27)
• InChI Key： RFYQLURVRQIENC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CN1C2=C(N3C(CCC)=NN=C3C1=O)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-(3-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

Comprehensive Overview of N-(3-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide (CAS 1261004-60-7)

N-(3-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide, with the CAS registry number 1261004-60-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the triazoloquinoxaline family, a class of heterocyclic compounds known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, which include a triazole ring fused with a quinoxaline core and an acetamide side chain. These structural elements contribute to its potential as a scaffold for drug discovery, especially in targeting enzymes and receptors involved in various diseases.

The growing interest in N-(3-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide is reflected in the increasing number of scientific publications and patent filings related to its synthesis and applications. One of the key areas of exploration is its role as a potential kinase inhibitor, a class of compounds that has revolutionized cancer therapy. Kinase inhibitors are among the most searched topics in biomedical research, and this compound's structural similarity to known inhibitors makes it a promising candidate for further study. Additionally, its triazoloquinoxaline backbone is being investigated for its potential in modulating G-protein-coupled receptors (GPCRs), which are critical targets in neurodegenerative and metabolic disorders.

From a synthetic chemistry perspective, the preparation of CAS 1261004-60-7 involves multi-step organic reactions, including cyclization and amidation processes. The compound's propyl and methylphenyl substituents are strategically placed to enhance its pharmacokinetic properties, such as solubility and metabolic stability. These features are highly relevant to modern drug design, where researchers prioritize compounds with improved bioavailability and reduced toxicity. The compound's 4-oxo group further adds to its reactivity, making it a versatile intermediate for derivatization and structure-activity relationship (SAR) studies.

In the context of current trends, N-(3-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide aligns with the rising demand for small-molecule therapeutics and precision medicine. The compound's potential to interact with specific biological targets makes it a valuable tool for understanding disease mechanisms and developing targeted therapies. Moreover, its triazoloquinoxaline core is being explored in the context of immunomodulation, a hot topic in autoimmune and inflammatory disease research. As the scientific community continues to uncover its properties, this compound may pave the way for novel treatments in areas such as oncology, neurology, and infectious diseases.

Another aspect driving interest in CAS 1261004-60-7 is its potential role in computational drug discovery. With advancements in artificial intelligence (AI) and molecular docking simulations, researchers are increasingly using in silico methods to predict the binding affinity and selectivity of compounds like this one. This approach not only accelerates the drug discovery process but also reduces costs associated with experimental screening. The compound's structural complexity and functional groups make it an excellent candidate for such studies, further highlighting its relevance in contemporary research.

In summary, N-(3-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide (CAS 1261004-60-7) represents a fascinating intersection of chemistry, biology, and medicine. Its unique structure, combined with its potential applications in kinase inhibition, GPCR modulation, and immunomodulation, positions it as a compound of significant interest. As research progresses, it may contribute to breakthroughs in drug development and therapeutic strategies, addressing some of the most pressing health challenges of our time.